Cas no 387-89-3 (2-(2,2,2-trifluoroacetyl)cyclohexan-1-one)
387-89-3 structure
Product Name:2-(2,2,2-trifluoroacetyl)cyclohexan-1-one
CAS No:387-89-3
MF:C8H9F3O2
MW:194.151073217392
MDL:MFCD07779548
CID:316888
PubChem ID:238413
Update Time:2025-04-19
2-(2,2,2-trifluoroacetyl)cyclohexan-1-one Chemical and Physical Properties
Names and Identifiers
-
- 2-(2,2,2-Trifluoroacetyl)cyclohexanone
- 2-(2,2,2-trifluoroacetyl)cyclohexan-1-one
- 2-(TRIFLUOROACETYL)CYCLOHEXANONE
- Cyclohexanone,2-(2,2,2-trifluoroacetyl)-
- AKOS000313456
- Cyclohexanone, 2-(trifluoroacetyl)-
- trifluoroacetylcyclohexanone
- CS-0206067
- SCHEMBL3107746
- 2-(trifluoroacetyl)cyclohexan-1-one
- CHEMBL4451771
- NSC-42753
- MFCD07779548
- DTXSID90285768
- A873776
- EN300-53632
- YDFLGIXUFCIELL-UHFFFAOYSA-N
- NSC42753
- 387-89-3
- BBL104337
- STK350814
- DB-093121
-
- MDL: MFCD07779548
- Inchi: 1S/C8H9F3O2/c9-8(10,11)7(13)5-3-1-2-4-6(5)12/h5H,1-4H2
- InChI Key: YDFLGIXUFCIELL-UHFFFAOYSA-N
- SMILES: FC(C(C1C(CCCC1)=O)=O)(F)F
Computed Properties
- Exact Mass: 194.05500
- Monoisotopic Mass: 194.055
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 232
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 34.1A^2
- XLogP3: 2
Experimental Properties
- Density: 1.289
- Boiling Point: 219.3°Cat760mmHg
- Flash Point: 72.9°C
- Refractive Index: 1.411
- PSA: 34.14000
- LogP: 1.87710
2-(2,2,2-trifluoroacetyl)cyclohexan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 091533-250mg |
2-(Trifluoroacetyl)cyclohexanone |
387-89-3 | 95% | 250mg |
£139.00 | 2022-02-28 | |
| Fluorochem | 091533-1g |
2-(Trifluoroacetyl)cyclohexanone |
387-89-3 | 95% | 1g |
£346.00 | 2022-02-28 | |
| Fluorochem | 091533-5g |
2-(Trifluoroacetyl)cyclohexanone |
387-89-3 | 95% | 5g |
£1037.00 | 2022-02-28 | |
| Chemenu | CM200808-5g |
2-(2,2,2-Trifluoroacetyl)cyclohexanone |
387-89-3 | 95% | 5g |
$418 | 2021-08-05 | |
| Apollo Scientific | PC904873-1g |
2-(Trifluoroacetyl)cyclohexanone |
387-89-3 | 1g |
£24.00 | 2025-02-22 | ||
| Apollo Scientific | PC904873-5g |
2-(Trifluoroacetyl)cyclohexanone |
387-89-3 | 5g |
£93.00 | 2025-02-22 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | T39300-1g |
2-(2,2,2-Trifluoroacetyl)cyclohexanone |
387-89-3 | 95% | 1g |
¥1862.0 | 2023-09-06 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | T39300-250mg |
2-(2,2,2-Trifluoroacetyl)cyclohexanone |
387-89-3 | 95% | 250mg |
¥762.0 | 2023-09-06 | |
| Chemenu | CM200808-5g |
2-(2,2,2-Trifluoroacetyl)cyclohexanone |
387-89-3 | 95% | 5g |
$*** | 2023-05-30 | |
| TRC | T793713-50mg |
2-(2,2,2-Trifluoroacetyl)cyclohexanone |
387-89-3 | 50mg |
$ 50.00 | 2022-06-02 |
2-(2,2,2-trifluoroacetyl)cyclohexan-1-one Related Literature
-
Johannes Teichert,Pascal Oulié,Kane Jacob,Laure Vendier,Michel Etienne,Rosa M. Claramunt,Concepción López,Carlos Pérez Medina,Ibon Alkorta,José Elguero New J. Chem. 2007 31 936
387-89-3 (2-(2,2,2-trifluoroacetyl)cyclohexan-1-one) Related Products
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